1-(difluoromethyl)-1-ethenylcyclopropane
Overview
Description
1-(Difluoromethyl)-1-ethenylcyclopropane (DFMECP) is an organic compound with a unique three-membered cyclic structure and a difluoromethyl group. It is a colorless liquid with a boiling point of 65 °C and a density of 1.07 g/mL. DFMECP has been used in various scientific research applications, such as in the synthesis of heterocyclic compounds, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
1-(difluoromethyl)-1-ethenylcyclopropane has been used in various scientific research applications. It has been used in the synthesis of heterocyclic compounds, such as 2-difluoromethyl-1,3-dioxolanes, 1,3-dioxolanes, and 1,3-dioxanes. It has also been used in the study of biochemical and physiological effects, such as the effects of difluoromethyl compounds on enzymes and proteins. Additionally, it has been used in laboratory experiments, such as the synthesis of 2-difluoromethyl-1,3-dioxolanes and the study of the mechanism of action of difluoromethyl compounds.
Mechanism of Action
1-(difluoromethyl)-1-ethenylcyclopropane is believed to act as a difluoromethylating agent, which means that it can add a difluoromethyl group to a molecule. This process is believed to be mediated by a radical mechanism, in which a radical intermediate is formed. The radical intermediate then reacts with the molecule to form a new product.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(difluoromethyl)-1-ethenylcyclopropane are not well understood. However, it has been hypothesized that the difluoromethyl group may interact with enzymes and proteins, which could affect their activity and function. Additionally, 1-(difluoromethyl)-1-ethenylcyclopropane has been shown to inhibit the growth of certain bacteria and fungi, suggesting that it may have antimicrobial properties.
Advantages and Limitations for Lab Experiments
The use of 1-(difluoromethyl)-1-ethenylcyclopropane in laboratory experiments has several advantages. It is a relatively stable compound, with a boiling point of 65 °C, which makes it suitable for use in a variety of laboratory conditions. Additionally, its difluoromethyl group is highly reactive, making it ideal for use in the synthesis of heterocyclic compounds. However, there are some limitations to the use of 1-(difluoromethyl)-1-ethenylcyclopropane in laboratory experiments. For example, its relatively low boiling point may limit its use in some applications. Additionally, its difluoromethyl group is highly reactive, which can make it difficult to control the reaction conditions.
Future Directions
There are several potential future directions for the use of 1-(difluoromethyl)-1-ethenylcyclopropane in scientific research. For example, further research could be conducted on its biochemical and physiological effects, as well as its potential antimicrobial properties. Additionally, further research could be conducted on its use in the synthesis of heterocyclic compounds. Additionally, further research could be conducted on the mechanism of action of difluoromethyl compounds. Finally, further research could be conducted on the advantages and limitations of using 1-(difluoromethyl)-1-ethenylcyclopropane in laboratory experiments.
Synthesis Methods
1-(difluoromethyl)-1-ethenylcyclopropane can be synthesized through the reaction of ethyl difluoromethylacetate with lithium cyclopropylide. The reaction is conducted in a solvent, such as tetrahydrofuran, at -78 °C, and the 1-(difluoromethyl)-1-ethenylcyclopropane is isolated as a colorless liquid.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(difluoromethyl)-1-ethenylcyclopropane can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Ethyl diazoacetate", "Difluoromethyltriphenylphosphonium bromide", "Cyclopropane", "Sodium hydride", "Ethyl vinyl ether", "Tetrahydrofuran", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Ethyl diazoacetate is reacted with difluoromethyltriphenylphosphonium bromide in the presence of cyclopropane to form an intermediate compound.", "Step 2: The intermediate compound is treated with sodium hydride in tetrahydrofuran to generate a carbanion intermediate.", "Step 3: The carbanion intermediate is reacted with ethyl vinyl ether to form a vinylcyclopropane intermediate.", "Step 4: The vinylcyclopropane intermediate is treated with methanol and hydrochloric acid to form the final product, 1-(difluoromethyl)-1-ethenylcyclopropane." ] } | |
CAS RN |
2680543-15-9 |
Product Name |
1-(difluoromethyl)-1-ethenylcyclopropane |
Molecular Formula |
C6H8F2 |
Molecular Weight |
118.1 |
Purity |
94 |
Origin of Product |
United States |
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